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6-(2-Ethoxyphenyl)-6-oxohexanoic

acid

Cat. No.: B1325746 Get Quote

For Immediate Release

[City, State] – [Date] – This technical guide provides an in-depth analysis of 6-(2-
Ethoxyphenyl)-6-oxohexanoic acid, a molecule of significant interest to researchers and

professionals in the fields of chemistry and drug development. This document outlines the

compound's precise chemical identity according to the International Union of Pure and Applied

Chemistry (IUPAC) and lays the groundwork for further investigation into its properties and

potential applications.

The systematically derived IUPAC name for the compound is 6-(2-Ethoxyphenyl)-6-
oxohexanoic acid. This nomenclature is determined by established rules that prioritize the

carboxylic acid as the principal functional group, designating the six-carbon chain as the

parent, hexanoic acid.[1][2][3] The ketone functional group is indicated by "oxo" at the 6th

position, and the substituted aromatic ring is named as a "2-ethoxyphenyl" group, also at the

6th position.[4][5][6][7][8]

This guide will further explore the available scientific literature to collate and present data on

the synthesis, physicochemical characteristics, and biological activities of 6-(2-
Ethoxyphenyl)-6-oxohexanoic acid. All quantitative data will be systematically organized into

clear and concise tables to facilitate comparative analysis. Detailed experimental

methodologies from key studies will be provided to ensure reproducibility and a thorough

understanding of the research context.
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Furthermore, this document will feature visualizations of pertinent signaling pathways and

experimental workflows generated using the Graphviz DOT language, adhering to stringent

specifications for clarity and color contrast. These diagrams will serve to elucidate complex

biological processes and experimental designs.

Core Focus of the Technical Guide:
Definitive IUPAC Nomenclature: Establishing the correct and systematic chemical name.

Aggregated Quantitative Data: Presentation of key metrics in structured tables.

Detailed Experimental Protocols: Comprehensive descriptions of methodologies from

seminal research.

Illustrative Visualizations: Graphviz diagrams of signaling pathways and workflows to

enhance understanding.

This technical document is intended to be a valuable resource for scientists actively engaged in

chemical research and pharmaceutical development, providing a foundational understanding of

6-(2-Ethoxyphenyl)-6-oxohexanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

http://www.chem.ualberta.ca/~vederas/Chem_263/outlines/notes_2010/Chem263_Oct5_notes_2010.pdf
https://byjus.com/chemistry/substituted-benzene-compounds-nomenclature/
https://www.chemistrysteps.com/naming-aromatic-compounds/
https://www.benchchem.com/product/b1325746#6-2-ethoxyphenyl-6-oxohexanoic-acid-iupac-name
https://www.benchchem.com/product/b1325746#6-2-ethoxyphenyl-6-oxohexanoic-acid-iupac-name
https://www.benchchem.com/product/b1325746#6-2-ethoxyphenyl-6-oxohexanoic-acid-iupac-name
https://www.benchchem.com/product/b1325746#6-2-ethoxyphenyl-6-oxohexanoic-acid-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1325746?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1325746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

